Cas no 148437-41-6 (D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxohexyl)oxy]propyl hydrogen phosphate] (9CI))

• Product Name: D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxohexyl)oxy]propyl hydrogen phosphate] (9CI)
• CAS No: 148437-41-6
• MF: C₂₁H₃₉O₁₃P
• MW: 530.500329256058
• CID: 181993
• PubChem ID: 192401
• Update Time: 2025-04-19

D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxohexyl)oxy]propyl hydrogen phosphate] (9CI) Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1-[(2R)-2,3-bis[(1-oxohexyl)oxy]propyl hydrogen phosphate] (9CI)
• (2R)-3-[(hydroxy{[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxy}phosphoryl)oxy]propane-1,2-diyl dihexanoate
• 1,2-Dihexanoyl-sn-glycero-3-phosphoinositol
• di-C6-PI
• 148437-41-6
• [(2R)-2-hexanoyloxy-3-[hydroxy-[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxypropyl] hexanoate
• PtdIns-(1,2-dihexanoyl)
• DTXSID80933408
• 3-({Hydroxy[(2,3,4,5,6-pentahydroxycyclohexyl)oxy]phosphoryl}oxy)propane-1,2-diyl dihexanoate
• [(2R)-2-hexanoyloxy-3-[hydroxy-[(2S,3S,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxypropyl] hexanoate
• CHEBI:182976

• Inchi： 1S/C21H39O13P/c1-3-5-7-9-14(22)31-11-13(33-15(23)10-8-6-4-2)12-32-35(29,30)34-21-19(27)17(25)16(24)18(26)20(21)28/h13,16-21,24-28H,3-12H2,1-2H3,(H,29,30)/t13-,16?,17-,18+,19+,20+,21?/m1/s1
• InChI Key： BYCNULBOTLVAKR-SBNMDPEDSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCC)=O)OC(CCCCC)=O)OC1[C@H]([C@H](C([C@H]([C@@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 530.212828
• Monoisotopic Mass: 530.212828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210
• XLogP3: -0.6

Experimental Properties

• Density: 1.37
• Boiling Point: 665.6°Cat760mmHg
• Flash Point: 356.3°C
• Refractive Index: 1.534